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Compound of Interest

Compound Name:
Cyclopentyl-pyridin-4-ylmethyl-

amine

Cat. No.: B1298506 Get Quote

Disclaimer: This document provides a comprehensive overview of safety and handling

precautions for Cyclopentyl-pyridin-4-ylmethyl-amine. As specific toxicological and safety

data for this compound are not readily available, this guide is based on information from

structurally similar compounds, including various pyridine and amine derivatives. All procedures

should be conducted with the utmost caution in a controlled laboratory environment by trained

professionals.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for Cyclopentyl-pyridin-4-ylmethyl-amine is not

available, based on analogous compounds, it is prudent to consider it as potentially hazardous.

The following classifications are based on data for structurally related molecules.

Potential GHS Hazard Classifications:
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Hazard Class
Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4 frastructure Warning

H302: Harmful if

swallowed.[1][2]

[3]

Skin

Corrosion/Irritatio

n

Category 1B/2 corrosive Danger/Warning

H314: Causes

severe skin

burns and eye

damage.[2][3] /

H315: Causes

skin irritation.[1]

Serious Eye

Damage/Eye

Irritation

Category 1/2A corrosive Danger/Warning

H318: Causes

serious eye

damage. / H319:

Causes serious

eye irritation.[1]

Specific target

organ toxicity —

single exposure

Category 3 frastructure Warning

H335: May

cause respiratory

irritation.[1]

Physical and Chemical Properties
Detailed physical and chemical properties for Cyclopentyl-pyridin-4-ylmethyl-amine are not

published. The table below presents data for related compounds to provide an estimation.
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Property
(Cyclopropylmethyl)
((pyridin-4-yl)methyl)amine
hydrochloride[1]

4-Cyclopentylpiperazin-1-
amine[3]

Molecular Formula C10H15ClN2 C9H19N3

Molecular Weight 198.69 g/mol 169.27 g/mol

Appearance Not specified Not specified

Boiling Point Not specified Not specified

Melting Point Not specified Not specified

Solubility Not specified Not specified

Safe Handling and Storage
Engineering Controls
Proper engineering controls are crucial to minimize exposure.

Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood.[4][5][6]

Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[4][7]

Personal Protective Equipment (PPE)
A comprehensive PPE program is mandatory when handling this compound.
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PPE Type Specification

Eye and Face Protection

Chemical safety goggles or a face shield (in

compliance with OSHA's 29 CFR 1910.133 or

European Standard EN166).[4][7]

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene).[4] Protective clothing, including a lab

coat or chemical-resistant suit, is required to

prevent skin contact.[4]

Respiratory Protection

If working outside a fume hood or if aerosols

may be generated, a NIOSH-approved

respirator with an appropriate cartridge for

organic vapors should be used.[4][5]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[4]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[8]

Wash hands thoroughly after handling.[4][8]

Keep away from ignition sources such as open flames, hot surfaces, and sparks.[9]

Use non-sparking tools and take precautionary measures against static discharge.[8][9]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][10]

Keep away from incompatible substances such as strong oxidizing agents.[4]

Emergency Procedures
First-Aid Measures
Immediate medical attention is crucial in case of exposure.
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4][5]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention.[4][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[4][8]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and give

2-4 cupfuls of water or milk. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[4][8]

Accidental Release Measures
Spill Cleanup: Evacuate the area and ensure adequate ventilation. Remove all sources of

ignition.[5] Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite.[4] Do not use combustible materials like sawdust.[4] Collect the absorbed

material into a suitable container for disposal.

Experimental Protocols
While specific experimental protocols involving Cyclopentyl-pyridin-4-ylmethyl-amine are not

available, the following general guidelines for handling amine and pyridine compounds should

be followed.

General Protocol for Handling Amine and Pyridine Derivatives:
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Preparation: Before starting any experiment, ensure all necessary PPE is worn correctly. The

work area, typically a fume hood, should be clean and uncluttered.

Reagent Handling:

Use a clean, dry syringe or cannula for transferring the liquid amine.

If the compound is a solid, use a spatula in a glove box or under a gentle stream of inert

gas to minimize inhalation risk.

Avoid direct contact and inhalation.

Reaction Setup:

Set up the reaction in a fume hood.

Ensure all glassware is properly clamped and secured.

If the reaction is exothermic, have a cooling bath ready.

Post-Reaction:

Quench the reaction carefully, especially if reactive reagents were used.

Follow appropriate work-up procedures.

Waste Disposal: Dispose of all chemical waste in properly labeled containers according to

institutional and local regulations.

Visualizations
The following diagrams illustrate key safety and handling workflows.
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Safe Handling Workflow

Preparation:
- Wear full PPE

- Work in fume hood

Reagent Transfer:
- Use syringe/cannula for liquids

- Use spatula in glove box for solids

Reaction Setup:
- Secure glassware

- Prepare for exotherms

Post-Reaction:
- Careful quenching

- Follow work-up procedures

Waste Disposal:
- Use labeled containers

- Follow regulations

Click to download full resolution via product page

Caption: A workflow for the safe handling of Cyclopentyl-pyridin-4-ylmethyl-amine.
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Emergency Response Protocol

Exposure Event

Inhalation:
- Move to fresh air

- Seek medical help

Skin Contact:
- Flush with water for 15 min

- Remove contaminated clothing

Eye Contact:
- Flush with water for 15 min

- Seek medical help

Ingestion:
- Do NOT induce vomiting
- Rinse mouth, drink water

- Seek immediate medical help

Click to download full resolution via product page

Caption: Emergency first-aid procedures for exposure to Cyclopentyl-pyridin-4-ylmethyl-
amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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